Cas no 10020-96-9 ((R)-(+)-Mandelonitrile)

• Product Name: (R)-(+)-Mandelonitrile
• CAS No: 10020-96-9
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD01320485
• CID: 138721
• Update Time: 2024-11-04

(R)-(+)-Mandelonitrile Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxy-2-phenylacetonitrile
• (R)-(+)-Mandelonitrile
• (R)-(+)-ALPHA-HYDROXYBENZENE-ACETONITRILE
• Benzeneacetonitrile, a-hydroxy-, (aR)-
• (2R)-2-hydroxy-2-phenylacetonitrile
• Benzeneacetonitrile,a-hydroxy-, (R)-
• Mandelonitrile,(+)- (8CI)
• (+)-(aR)-a-Hydroxybenzeneacetonitrile
• (+)-Mandelonitrile
• (+)-a-Mandelonitrile
• (R)-(+)-2-Hydroxy-2-(phenyl)acetonitrile
• (R)-Hydroxy(phenyl)acetonitrile
• (R)-Mandelonitrile
• (R)-a-Cyanobenzyl alcohol
• (R)-a-Hydroxybenzeneacetonitrile

• MDL： MFCD01320485
• Inchi： 1S/C8H7NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H/t8-/m0/s1
• InChI Key： NNICRUQPODTGRU-QMMMGPOBSA-N
• SMILES： O[C@@H](C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 133.05300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.117 g/mL at 25 °C(lit.)
• Melting Point: 28-30 °C(lit.)
• Boiling Point: 170 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.532(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 44.02000
• LogP: 1.24358
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

(R)-(+)-Mandelonitrile Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R41: risk of serious eye damage. R20/21/22: inhalation\Skin contact and carelessnessHarmful if swallowed. R36/37/38: for eyes\Irritating to respiratory tract and skin.
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：22-26-36/37/39-45
• HazardClass：6.1
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides